3-(2H-1,3-benzodioxol-5-yl)-1H-indazole-7-carboxylic acid

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-1H-indazole-7-carboxylic acid
• InChI: InChI=1S/C15H10N2O4/c18-15(19)10-3-1-2-9-13(16-17-14(9)10)8-4-5-11-12(6-8)21-7-20-11/h1-6H,7H2,(H,16,17)(H,18,19)
• InChI Key: UENLBKURVSRMOV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NNC4=C3C=CC=C4C(=O)O
• Molecular Formula: C15H10N2O4
• Molecular Weight: 282.25 g/mol

Description

The compound is a derivative of indazole and benzodioxole. Indazoles are a class of organic compounds that contain a phenyl group fused to a pyrazole ring. Benzodioxoles, on the other hand, are organic compounds that contain a benzene ring fused to a dioxole ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized via palladium-catalyzed C-N cross-coupling. This method involves the reaction of a halogenated benzodioxole with an indazole in the presence of a palladium catalyst.

Scientific Research Applications

Ruthenium-Catalyzed Synthesis for Triazole-Based Scaffolds

Research by Ferrini et al. (2015) developed a ruthenium-catalyzed cycloaddition protocol for preparing triazole-containing compounds, demonstrating the versatility of triazole scaffolds in synthesizing biologically active molecules, including HSP90 inhibitors (Ferrini et al., 2015).

Antispermatogenic Agents

A study by Corsi and Palazzo (1976) described the synthesis of halogenated indazole carboxylic acids with potent antispermatogenic activity, showcasing the therapeutic potential of indazole derivatives in fertility regulation (Corsi & Palazzo, 1976).

Structural Characterization of Indazoles

Teixeira et al. (2006) focused on the synthesis and structural characterization of indazole derivatives, providing a foundation for understanding the chemical and physical properties of indazole-based compounds (Teixeira et al., 2006).

Antifungal Agents from Triazole Carboxylic Acids

Nikalje et al. (2015) synthesized triazole carboxylic acid derivatives exhibiting potent antifungal activities, highlighting the potential of indazole and triazole conjugates in developing new antifungal therapies (Nikalje et al., 2015).

Anticancer Activity of β-Carboline Derivatives

Chen et al. (2015) designed β-carboline derivatives that inhibited cancer cell growth, indicating the applicability of indazole-related structures in cancer treatment (Chen et al., 2015).

N-Heterocyclic Carbenes of Indazole

Research by Schmidt et al. (2006) explored the synthesis of indazolium-3-carboxylates, leading to N-heterocyclic carbenes of indazole, which could serve as intermediates for further chemical transformations (Schmidt et al., 2006).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. For example, it could be tested for anticancer activity, given the known activity of some indazole derivatives.